![molecular formula C11H12ClF3N2O B3047401 2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine hydrochloride CAS No. 1389313-40-9](/img/structure/B3047401.png)
2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine hydrochloride
Overview
Description
“2-(Trifluoromethoxy)ethylamine hydrochloride” is a chemical compound with the CAS Number: 886050-51-7 . It has a molecular weight of 165.54 .
Molecular Structure Analysis
The molecular formula of “2-(Trifluoromethoxy)ethylamine hydrochloride” is C3H7ClF3NO . The average mass is 165.542 Da and the monoisotopic mass is 165.016830 Da .Physical And Chemical Properties Analysis
The boiling point of “2-(Trifluoromethoxy)ethylamine hydrochloride” is 105.5ºC at 760 mmHg . The melting point is 189-191ºC .Scientific Research Applications
Antibacterial and Antifungal Properties
- 1-(1H-Indol-3-yl)ethanamine derivatives, closely related to 2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine, showed promising results as potent inhibitors of the Staphylococcus aureus NorA efflux pump, an essential component in antibiotic resistance (Héquet et al., 2014).
- Novel 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine derivatives have demonstrated significant in vitro antibacterial and antifungal activity (Kumbhare et al., 2013).
Catalytic and Chemical Synthesis
- Trinuclear rare-earth metal amido complexes incorporating μ-η5:η1 bonding indolyl and μ3-oxo groups have been synthesized, showing potential for catalytic applications (Yang et al., 2014).
- Efficient synthesis of 3-substituted-3-Hydroxy-indolin-2-ones using mandelic acid, involving 2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine as a key intermediate, has been developed under environmentally friendly conditions (Kaur et al., 2020).
Pharmacological and Medicinal Chemistry
- Schiff bases of tryptamine, similar in structure to 2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine, displayed significant antimicrobial activity in a study focusing on antibacterial and antifungal properties (Rajeswari & Santhi, 2019).
- Novel indole-derived thiourea compounds, structurally related, have shown antimicrobial activity against Gram-positive cocci, Gram-negative rods, and antifungal activity, with potential for treating a wide spectrum of RNA viruses (Sanna et al., 2018).
Biological Evaluation
- The study of Cu(II) complexes with tridentate ligands including indole derivatives, closely related to 2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine, revealed good DNA binding propensity and potential for cytotoxicity against different cancer cell lines (Kumar et al., 2012).
Safety and Hazards
properties
IUPAC Name |
2-[5-(trifluoromethoxy)-1H-indol-3-yl]ethanamine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11F3N2O.ClH/c12-11(13,14)17-8-1-2-10-9(5-8)7(3-4-15)6-16-10;/h1-2,5-6,16H,3-4,15H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HAAFFWVSASDZGX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OC(F)(F)F)C(=CN2)CCN.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClF3N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30721019 | |
Record name | 2-[5-(Trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30721019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
280.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-(Trifluoromethoxy)-1H-indol-3-yl)ethanamine hydrochloride | |
CAS RN |
1389313-40-9 | |
Record name | 1H-Indole-3-ethanamine, 5-(trifluoromethoxy)-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1389313-40-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[5-(Trifluoromethoxy)-1H-indol-3-yl]ethan-1-amine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30721019 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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